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Compound of Interest

Compound Name: Clemastine-d5 Fumarate

Cat. No.: B1158382

Get Quote

Executive Summary: Operational Safety &
Compliance
Clemastine-d5 Fumarate (CAS: 14976-57-9 unlabeled / deuterated analog) is a stable,

isotopically labeled internal standard used primarily in LC-MS/MS quantitation. While it is not a

radioactive isotope (Deuterium is stable), it retains the potent pharmacological and toxicological

properties of its parent compound, Clemastine Fumarate.

Core Directive: The only acceptable disposal method for Clemastine-d5 Fumarate is high-

temperature incineration via a licensed hazardous waste contractor.[1] Under no circumstances

should this compound be discharged into municipal sewer systems or disposed of in general

trash.[1]

Chemical & Hazard Profile
Effective disposal begins with accurate characterization.[1] The deuterated form must be

managed with the same rigor as the active pharmaceutical ingredient (API).[1]
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Property Specification

Compound Name Clemastine-d5 Fumarate

Chemical Class Antihistamine (Ethanolamine derivative)

Isotope Status
Stable Isotope (Non-Radioactive). No RSO

approval required.[1]

Physical State Solid (Off-white powder)

Solubility
Soluble in Methanol, DMSO; slightly soluble in

water.

Signal Word WARNING

Key Hazard Codes

H302 (Harmful if swallowed), H315 (Skin

Irritation), H319 (Eye Irritation), H335 (Resp.[2]

Irritation).

RCRA Status (USA)
Non-listed (Not P or U listed), but managed as

Hazardous Chemical Waste due to toxicity.

Waste Segregation & Management Strategy[1][3][4]
Proper segregation minimizes cross-contamination and disposal costs.[1] Use the following

decision logic to determine the correct waste stream.

DOT Diagram 1: Waste Segregation Logic
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Waste Generation Source
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Figure 1: Decision tree for segregating Clemastine-d5 waste streams. Note that "Trace" vials

must be triple-rinsed before glass recycling; the rinsate is treated as liquid waste.
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Protocol A: Solid Waste (Pure Substance)
Scenario: Disposal of expired reference standards or spilled powder.

Containment: Do not empty the vial. Place the entire original container (vial + cap) into a

clear, sealable secondary bag (e.g., Ziploc).

Labeling: Affix a hazardous waste tag.

Chemical Name: "Clemastine-d5 Fumarate Solid Waste".[1]

Hazards: Toxic, Irritant.[1][2][3]

Storage: Place the bagged vial into the Solid Hazardous Waste Drum (typically a wide-mouth

HDPE drum).

Final Disposal: Incineration at >1000°C.

Protocol B: Liquid Waste (Stock Solutions & LC Effluent)
Scenario: Disposal of prepared stock solutions (e.g., 1 mg/mL in Methanol) or LC-MS waste.

Compatibility Check: Ensure the waste container is compatible with the solvent (High-

Density Polyethylene (HDPE) is standard for Methanol/Acetonitrile mixtures).[1]

Transfer: Pour liquid into the appropriate carboy (Halogenated vs. Non-Halogenated) using a

funnel to prevent splashing.

Critical: Do not mix with oxidizers (e.g., Nitric Acid) as Clemastine is an amine and can

form hazardous byproducts or react exothermically.

Rinsing: If disposing of a stock vial, triple rinse the vial with Methanol.[1] Add the rinsate to

the liquid waste carboy.[1]

Labeling: Update the carboy log sheet to include "Clemastine-d5 Fumarate (<0.1%)".

Spill Response & Decontamination
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Accidental release of the powder requires immediate containment to prevent inhalation and

surface contamination.[1][3][4]

DOT Diagram 2: Spill Response Workflow

1. Assess Risk
(Qty > 100mg?)

Evacuate Lab
Call EHSYes (Major Spill)

2. Don PPE
(Nitrile Gloves, Goggles, N95/P100)

No (Minor Spill)
3. Containment
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Figure 2: Step-by-step response for solid powder spills. Dampening the spill area is critical to

prevent aerosolization of the drug.

Decontamination Verification: After cleaning, illuminate the surface with a UV light (Clemastine

fluoresces under certain UV wavelengths) or perform a wipe test analyzed via LC-MS if working

in a trace-analysis environment to ensure no carryover.

Regulatory & Compliance Context
RCRA (USA) Interpretation
Clemastine Fumarate is not listed on the EPA's P-list (acutely hazardous) or U-list (toxic).

However, under 40 CFR 262.11, the waste generator must determine if the waste exhibits

hazardous characteristics.

Determination: While the solid salt is not ignitable or corrosive, it is considered toxic based

on LD50 data (Oral Rat LD50: ~3550 mg/kg).

Best Practice: Treat as Non-RCRA Regulated Hazardous Waste.[1] Most institutions manage

this via the same stream as RCRA wastes to ensure incineration, which effectively destroys

the organic molecule.[1]

Deuterium Considerations
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Regulatory: The EPA and OSHA treat stable isotopes (Deuterium, Carbon-13) identical to

their unlabeled counterparts. No radioactive waste documentation is required.[1]

Inventory: Due to the high cost of deuterated standards, maintain a strict "cradle-to-grave"

inventory log to account for usage and prevent accumulation of expired, expensive

chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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